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Compound of Interest

Compound Name: tetraheptylazanium iodide

Cat. No.: B1329736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraheptylammonium iodide, with the CAS number 3535-83-9, is a quaternary ammonium salt.

This document provides a comprehensive technical overview of its properties, synthesis, and

key applications, with a focus on its utility in research and development.

Chemical Identity and Physicochemical Properties
Tetraheptylammonium iodide is a white to off-white crystalline solid.[1] It is characterized by a

central nitrogen atom bonded to four heptyl chains, with an iodide counter-ion.[1] This structure

imparts both lipophilic and hydrophilic characteristics, making it a versatile compound in various

chemical systems.

Physicochemical Data
The key physicochemical properties of Tetraheptylammonium iodide are summarized in the

table below. It is important to note that while some data are readily available, specific values for

properties such as density and precise solubility in various solvents are not consistently

reported in the literature. The compound is generally described as being soluble in polar

organic solvents.[1]
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Property Value Reference

Molecular Formula C₂₈H₆₀IN

Molecular Weight 537.69 g/mol

Melting Point 121-126 °C [2]

LogP (octanol/water) 6.68880 [2]

Appearance
White to off-white crystalline

powder
[1]

Solubility
Soluble in polar organic

solvents
[1]

Hygroscopicity Hygroscopic [2]

Spectral Data
Spectral analysis is crucial for the identification and characterization of Tetraheptylammonium

iodide.

¹H NMR Spectrum: A proton nuclear magnetic resonance (¹H NMR) spectrum is available for

Tetraheptylammonium iodide, which can be used to confirm the presence and structure of

the heptyl chains.[3]

Mass Spectrum: The mass spectrum of Tetraheptylammonium iodide has been reported,

providing information on its molecular weight and fragmentation pattern.[4][5]

Infrared (IR) Spectrum: Infrared spectroscopy can be used to identify the characteristic

vibrational modes of the molecule. An IR spectrum for Tetraheptylammonium iodide has

been documented.[6]

Synthesis
The primary method for synthesizing Tetraheptylammonium iodide is the Menshutkin reaction.

This reaction involves the alkylation of a tertiary amine (triheptylamine) with an alkyl halide (1-

iodoheptane).
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Reaction Scheme: The Menshutkin Reaction

Reactants

ProductTriheptylamine
(C₇H₁₅)₃N

Tetraheptylammonium Iodide
[(C₇H₁₅)₄N]⁺I⁻

+

1-Iodoheptane
C₇H₁₅I

Click to download full resolution via product page

Caption: Synthesis of Tetraheptylammonium Iodide via the Menshutkin Reaction.

Experimental Protocol (Representative)
While a specific detailed protocol for Tetraheptylammonium iodide is not readily available in the

cited literature, a general procedure for the synthesis of tetraalkylammonium halides via the

Menshutkin reaction is as follows. This protocol is based on the synthesis of analogous

compounds and should be adapted and optimized for the specific reactants.[7]

Materials:

Triheptylamine

1-Iodoheptane

A suitable polar aprotic solvent (e.g., acetone, acetonitrile)

Diethyl ether (for precipitation/washing)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

triheptylamine in the chosen solvent.
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Slowly add a stoichiometric amount of 1-iodoheptane to the stirred solution. The reaction can

be exothermic, so controlled addition is recommended.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by techniques such as thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product may precipitate out of the solution upon cooling. If not, add diethyl ether to

induce precipitation.

Collect the solid product by vacuum filtration and wash with cold diethyl ether.

Dry the product under vacuum to remove residual solvent.

The crude product can be further purified by recrystallization from a suitable solvent system

(e.g., ethanol/ether).

Applications
Tetraheptylammonium iodide has several key applications in research and industry, primarily

stemming from its properties as a phase-transfer catalyst and a surfactant.

Phase-Transfer Catalysis
As a phase-transfer catalyst (PTC), Tetraheptylammonium iodide facilitates the reaction

between reactants that are in different, immiscible phases (typically an aqueous and an organic

phase). The lipophilic tetraheptylammonium cation can transport an anion from the aqueous

phase into the organic phase, where it can react with an organic substrate.
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Caption: General Mechanism of Phase-Transfer Catalysis.

The following is a general protocol for a nucleophilic substitution reaction using a

tetraalkylammonium iodide as a phase-transfer catalyst. This protocol is based on similar

reactions and should be optimized for specific substrates and desired products.[8]

Materials:

Organic substrate (e.g., an alkyl halide)

Nucleophile (e.g., sodium cyanide, in aqueous solution)

Tetraheptylammonium iodide (catalytic amount, e.g., 1-5 mol%)
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Organic solvent (e.g., toluene, dichloromethane)

Procedure:

In a round-bottom flask, combine the organic substrate, the organic solvent, and the

aqueous solution of the nucleophile.

Add the catalytic amount of Tetraheptylammonium iodide to the biphasic mixture.

Stir the mixture vigorously at the desired reaction temperature. Vigorous stirring is essential

to maximize the interfacial area between the two phases.

Monitor the reaction progress by a suitable analytical technique (e.g., GC, TLC, HPLC).

Upon completion, stop the reaction and separate the organic and aqueous layers.

Wash the organic layer with water and then with brine to remove any residual inorganic salts.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).

Remove the solvent under reduced pressure to obtain the crude product.

Purify the product by an appropriate method, such as distillation or column chromatography.

Electrochemistry
Tetraheptylammonium iodide can be used in the fabrication of ion-selective electrodes (ISEs),

particularly for the detection of iodide ions. The lipophilic nature of the tetraheptylammonium

cation allows for the incorporation of the ionophore into a polymeric membrane.
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Caption: Workflow for the preparation of an Iodide-Selective Electrode.

Biological Applications
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Due to their amphiphilic nature, quaternary ammonium salts like Tetraheptylammonium iodide

can interact with biological membranes. This property is exploited in studies of membrane

permeability and as antimicrobial agents. The long alkyl chains can insert into the lipid bilayer,

potentially disrupting membrane integrity.

A common method to assess membrane disruption is to measure the leakage of a fluorescent

dye from liposomes. The following is a generalized protocol.[9]

Materials:

Lipid (e.g., phosphatidylcholine) to form liposomes

Fluorescent dye (e.g., calcein)

Tetraheptylammonium iodide solution of known concentration

Buffer solution

Size-exclusion chromatography column

Fluorometer

Procedure:

Liposome Preparation: Prepare liposomes encapsulating a self-quenching concentration of

the fluorescent dye. This is typically done by drying a lipid film, hydrating it with the dye

solution, and then extruding it through a membrane of a specific pore size to create

unilamellar vesicles.

Purification: Separate the dye-loaded liposomes from the unencapsulated dye using a size-

exclusion chromatography column.

Fluorescence Assay: a. Dilute the purified liposomes in a buffer solution in a cuvette. b.

Measure the baseline fluorescence. c. Add a known concentration of the

Tetraheptylammonium iodide solution to the cuvette. d. Monitor the increase in fluorescence

over time. Disruption of the liposome membrane will cause the encapsulated dye to leak out

and become de-quenched, resulting in an increase in fluorescence. e. To determine the
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maximum fluorescence (100% leakage), add a detergent (e.g., Triton X-100) to completely

lyse the liposomes.

Data Analysis: Calculate the percentage of dye leakage at different concentrations of

Tetraheptylammonium iodide and at various time points.

Safety and Handling
Tetraheptylammonium iodide should be handled with care. It is advisable to consult the Safety

Data Sheet (SDS) before use. As a quaternary ammonium salt, it may cause skin and eye

irritation. Appropriate personal protective equipment, including gloves and safety glasses,

should be worn. It is also noted to be hygroscopic and should be stored in a dry environment.

[2]

Conclusion
Tetraheptylammonium iodide (CAS 3535-83-9) is a valuable quaternary ammonium salt with

diverse applications, most notably as a phase-transfer catalyst. Its synthesis is straightforward

via the Menshutkin reaction. While there is a good understanding of its properties and uses,

further research to quantify certain physicochemical properties, such as density and solubility,

and to develop specific experimental protocols for its various applications would be beneficial

for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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